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Compound of Interest

Compound Name: Chloroazodin

Cat. No.: B3343046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Chloroazodin, also known as Azochloramid, is an organic chloramine compound that has

been historically investigated for its potential application as a root canal irrigant and intracanal

medicament. Its proposed utility in endodontics stems from its characteristic as a mild, yet

persistent, antimicrobial agent. The mechanism of action is attributed to the slow and sustained

release of chlorine, which can exert a bactericidal effect over an extended period.

However, it is crucial to note that contemporary endodontic research on chloroazodin is

exceedingly limited. A comprehensive review of recent scientific literature reveals a significant

scarcity of in-depth studies and quantitative data regarding its efficacy and safety for root canal

disinfection. Much of the available information is historical, and the compound is not a

mainstream irrigant in modern endodontic practice. In contrast, significant research exists for

other agents like sodium hypochlorite and chlorhexidine.

Chemical and Physical Properties

Chloroazodin is a bright yellow crystalline solid with a faint chlorine-like odor. It is sparingly

soluble in water and its stability is compromised by exposure to light and contact with metals,

which accelerates its decomposition.[1][2][3]
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Property Description Citation

Chemical Name
N,N'-

Dichloroazodicarbonamidine
[2]

Synonym Azochloramid [1]

Appearance Bright yellow crystalline solid [2]

Solubility Slightly soluble in water [1][3]

Stability
Light sensitive; decomposition

accelerated by metals
[1][3]

Antimicrobial Action
Slow release of chlorine,

providing sustained action
[1]

Reactivity

Less reactive with organic

matter compared to other

chlorine compounds

[1]

Reported Concerns High tissue-irritating potential [1]

Experimental Protocols
Detailed, validated experimental protocols for the specific application of chloroazodin in

modern root canal disinfection studies are not readily available in the current body of scientific

literature. The following represents a generalized workflow for evaluating a new root canal

irrigant, which would be applicable to a systematic investigation of chloroazodin.

General Experimental Workflow for Evaluating a Novel
Root Canal Irrigant
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Caption: Generalized workflow for the evaluation of a root canal irrigant.
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Signaling Pathways
Due to the limited research on chloroazodin in endodontics, specific signaling pathways

related to its antimicrobial action or cytotoxicity in dental pulp or periodontal ligament cells have

not been elucidated. A general representation of the proposed mechanism of action is based

on its chemical properties.
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Caption: Proposed antimicrobial mechanism of chloroazodin.

Conclusion
While chloroazodin presents an interesting historical profile as a potential root canal

disinfectant with sustained antimicrobial action, the lack of current, robust scientific evidence

significantly limits its recommendation for clinical use or further development without substantial

foundational research. Professionals in drug development and research should be aware of its

historical context but must recognize the necessity for comprehensive in vitro and in vivo

studies to validate its efficacy and biocompatibility against modern endodontic standards. The

high tissue-irritating potential mentioned in historical literature would be a critical aspect to

address in any future investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.walshmedicalmedia.com/open-access/chlorhexidine-as-an-antimicrobial-agent-in-dentistry--a-review-2247-2452-1000879.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5349028/
https://iadr.abstractarchives.com/abstract/15iags-2123168/cytotoxicity-of-a-polyguanidine-compound-on-dental-pulp-stem-cells
https://iadr.abstractarchives.com/abstract/15iags-2123168/cytotoxicity-of-a-polyguanidine-compound-on-dental-pulp-stem-cells
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3343046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

